1-[4-(5-methyl-2-nitrophenoxy)butyl]-1H-imidazole hydrochloride

• IUPAC Name: 1-[4-(5-methyl-2-nitrophenoxy)butyl]imidazole;hydrochloride
• InChI: InChI=1S/C14H17N3O3.ClH/c1-12-4-5-13(17(18)19)14(10-12)20-9-3-2-7-16-8-6-15-11-16;/h4-6,8,10-11H,2-3,7,9H2,1H3;1H
• InChI Key: OJIAVWIPKPQVDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)[N+](=O)[O-])OCCCCN2C=CN=C2.Cl
• Molecular Formula: C14H18ClN3O3
• Molecular Weight: 311.76 g/mol

Description

1-[4-(5-methyl-2-nitrophenoxy)butyl]-1H-imidazole hydrochloride, also known as MNB, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. MNB is a derivative of imidazole and has been shown to have promising properties as a research tool in various fields, including biochemistry, pharmacology, and neuroscience.

Mechanism of Action

The mechanism of action of 1-[4-(5-methyl-2-nitrophenoxy)butyl]-1H-imidazole hydrochloride is not fully understood, but it is thought to involve the inhibition of certain enzymes and receptors. This compound has been shown to bind to the active site of PKC and prevent its activation. This leads to a decrease in the phosphorylation of downstream targets, which can affect various cellular processes. This compound has also been shown to bind to the allosteric site of the adenosine A2A receptor, which prevents its activation and downstream signaling.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the specific application and the target enzyme or receptor. In studies investigating the role of PKC, this compound has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. In studies investigating the adenosine A2A receptor, this compound has been shown to improve motor function and reduce inflammation in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[4-(5-methyl-2-nitrophenoxy)butyl]-1H-imidazole hydrochloride in lab experiments is its potency and specificity. This compound has been shown to be a potent inhibitor of PKC and the adenosine A2A receptor, which makes it a valuable tool for investigating the role of these targets in various cellular processes. However, one limitation of using this compound is its hydrophobicity, which can make it difficult to dissolve in aqueous solutions. This can limit its use in certain applications and may require the use of organic solvents.

Future Directions

There are several future directions for research involving 1-[4-(5-methyl-2-nitrophenoxy)butyl]-1H-imidazole hydrochloride. One area of interest is the development of more potent and selective inhibitors of PKC and the adenosine A2A receptor. This could lead to the development of new therapies for various diseases, including cancer and Parkinson's disease. Another area of interest is the investigation of the role of PKC and the adenosine A2A receptor in other cellular processes, such as inflammation and immune function. This could lead to a better understanding of the mechanisms underlying these processes and the development of new therapies for related diseases. Finally, the development of new methods for delivering this compound to specific tissues or cells could improve its efficacy and reduce potential side effects.

Scientific Research Applications

1-[4-(5-methyl-2-nitrophenoxy)butyl]-1H-imidazole hydrochloride has been used in various scientific research applications due to its ability to modulate the activity of certain enzymes and receptors. It has been shown to be a potent inhibitor of protein kinase C (PKC) and has been used in studies investigating the role of PKC in various cellular processes. This compound has also been shown to be a potent inhibitor of the adenosine A2A receptor, which has implications for the treatment of neurological disorders such as Parkinson's disease.